Cas no 1641-03-8 (4-hydroxy-6-nitro-2H-chromen-2-one)

• Product Name: 4-hydroxy-6-nitro-2H-chromen-2-one
• CAS No: 1641-03-8
• MF: C₉H₅NO₅
• MW: 207.139702558517
• MDL: MFCD00270605
• CID: 1343517
• PubChem ID: 86181355
• Update Time: 2025-10-16

4-hydroxy-6-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-6-nitro-
• 4-hydroxy-6-nitro-2H-chromen-2-one
• SCHEMBL9481925
• MFCD00270605
• SY309838
• 4-hydroxy-6-nitrochromen-2-one
• EN300-9442346
• 4-Hydroxy-6-nitrocoumarin
• 1641-03-8
• G52227

• MDL： MFCD00270605
• Inchi： 1S/C9H5NO5/c11-7-4-9(12)15-8-2-1-5(10(13)14)3-6(7)8/h1-4,11H
• InChI Key： XTXOVXNASJNYFW-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C=CC1=2)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 207.01675
• Monoisotopic Mass: 207.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins

Additional information on 4-hydroxy-6-nitro-2H-chromen-2-one

Exploring the Properties and Applications of 4-hydroxy-6-nitro-2H-chromen-2-one (CAS No. 1641-03-8)

4-hydroxy-6-nitro-2H-chromen-2-one (CAS No. 1641-03-8) is a synthetic organic compound belonging to the coumarin derivative family. This yellow crystalline powder has garnered significant attention in recent years due to its versatile chemical properties and potential applications in various industries. Researchers and manufacturers are increasingly interested in this compound for its unique structural characteristics, which make it valuable in fields ranging from material science to biomedical research.

The molecular structure of 4-hydroxy-6-nitro-2H-chromen-2-one features a benzopyrone core with hydroxyl and nitro functional groups at specific positions. This arrangement contributes to its distinctive chemical behavior, including its fluorescence properties and reactivity patterns. Many scientists are investigating how these structural features can be leveraged for developing new fluorescence probes or organic semiconductors, which are currently hot topics in materials research.

Recent studies have explored the potential of CAS 1641-03-8 in photodynamic therapy applications, particularly due to its light-absorbing characteristics. The compound's ability to interact with specific wavelengths of light makes it an interesting candidate for photosensitizer development, a rapidly growing area in medical research. However, it's important to note that such applications are still in experimental stages and require further investigation.

In the field of organic synthesis, 4-hydroxy-6-nitro-2H-chromen-2-one serves as a valuable building block for creating more complex molecular architectures. Its reactive sites allow for various chemical modifications, making it useful for constructing heterocyclic compounds with potential biological activity. This aspect has led to increased interest from pharmaceutical researchers looking for novel drug scaffolds.

The compound's solubility characteristics and stability profile are frequently discussed topics among chemists. 4-hydroxy-6-nitro-2H-chromen-2-one demonstrates moderate solubility in polar organic solvents but limited solubility in water, which influences its handling and application methods. Understanding these physical properties is crucial for researchers working with this material in laboratory settings.

From an industrial perspective, there's growing curiosity about the synthesis methods for CAS 1641-03-8 and their scalability. Current synthetic routes typically involve nitration reactions of appropriate coumarin precursors, followed by purification steps. Optimization of these processes remains an active area of research, particularly concerning yield improvement and environmental considerations.

Analytical characterization of 4-hydroxy-6-nitro-2H-chromen-2-one typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods help verify the compound's purity and structural integrity, which are essential parameters for research applications. The development of reliable analytical protocols for this compound has been another focus area in recent publications.

Safety considerations when handling 4-hydroxy-6-nitro-2H-chromen-2-one include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended when working with this material in powder form. Material safety data sheets provide detailed handling instructions for this compound.

The commercial availability of CAS 1641-03-8 has expanded in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various purity grades, from technical grade to high-purity standards suitable for sensitive applications. Pricing and packaging options vary depending on quantity and quality requirements.

Future research directions for 4-hydroxy-6-nitro-2H-chromen-2-one may explore its potential in advanced materials development, particularly in optoelectronic applications. The compound's electronic properties and ability to form stable thin films make it interesting for organic electronics research, aligning with current trends in sustainable material development.

Environmental fate studies of 4-hydroxy-6-nitro-2H-chromen-2-one are limited but represent an important area for future investigation. As with any synthetic organic compound, understanding its biodegradation pathways and ecotoxicological profile will become increasingly important as applications develop. This aligns with growing concerns about chemical sustainability in industrial processes.

In academic circles, CAS 1641-03-8 has become a subject of interest in structure-activity relationship studies. Researchers are examining how modifications to its core structure affect various properties, contributing to broader knowledge about coumarin chemistry. These investigations often lead to publications in specialized chemistry journals.

The patent landscape surrounding 4-hydroxy-6-nitro-2H-chromen-2-one shows gradual growth, particularly in applications related to functional materials and specialty chemicals. While not yet the subject of extensive patent claims, its derivatives and specific applications have begun appearing in intellectual property filings, indicating commercial interest in this chemical space.

For researchers considering working with 4-hydroxy-6-nitro-2H-chromen-2-one, it's advisable to review recent literature on its spectroscopic properties and reactivity patterns. The compound's behavior can vary significantly depending on environmental conditions such as pH and solvent systems, making thorough background research essential for successful experimentation.

Quality control standards for CAS 1641-03-8 continue to evolve as analytical methods improve. Current best practices emphasize comprehensive characterization using multiple techniques to ensure batch-to-batch consistency, especially for research applications where purity is critical. These quality considerations are particularly important for studies requiring reproducible results.

As interest in specialty organic compounds grows, 4-hydroxy-6-nitro-2H-chromen-2-one represents an interesting case study in balancing synthetic accessibility with functional versatility. Its position at the intersection of several research areas ensures continued attention from both academic and industrial chemists exploring new applications for heterocyclic compounds.